Cas no 467-81-2 (Rehmannic acid)

Rehmannic acid structure

Product Name:Rehmannic acid

CAS No:467-81-2

MF:C₃₅H₅₂O₅

MW:552.784391403198

CID:837254

PubChem ID:6436598

Update Time:2025-04-19

Rehmannic acid Chemical and Physical Properties

Names and Identifiers

- Olean-12-en-28-oic acid, 22-beta-hydroxy-3-oxo-, 2-methylcrotonate, (Z)-
- olean-12-en-28-oic acid, 22-[[(2Z)-2-methyl-1-oxo-2-buten-1-yl]oxy]-3-oxo-, methyl ester, (22beta)-
- Rehmannic acid
- Lantadene A
- [ "Lantadene A" ]
- HSDB 3503
- 9SK62WCU1W
- Olean-12-en-28-oic acid, 22beta-hydroxy-3-oxo-, 2-methylcrotonate, (Z)-
- Olean-12-en-28-oic acid, 22-((2-methyl-1-oxo-2-butenyl)oxy)-3-oxo-, (22beta(Z))-
- FS-9303
- 22-beta-Angeloyloxyoleanolic acid
- AKOS040762278
- Rehmannicacid
- (22beta)-22-[[(2Z)-2-Methyl-1-oxo-2-buten-1-yl]oxy]-3-oxoolean-12-en-28-oic acid
- 22-((2-Methyl-1-oxo-2-butenyl)oxy)-3-oxo-olean-12-en-28-oic acid, 22-beta(Z)-
- HY-N1521
- UNII-9SK62WCU1W
- 467-81-2
- CHEMBL510691
- OLEAN-12-EN-28-OIC ACID, 22-(((2Z)-2-METHYL-1-OXO-2-BUTEN-1-YL)OXY)-3-OXO-, (22.BETA.)-
- 22-((2-Methyl-1-oxo-2-butenyl)oxy)-3-oxo-olean-12-en-28-oic acid, (22beta)
- CS-0017064
- DTXSID401139272
- NS00094163
- Q27273075
- (4R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-4-[(Z)-2-methylbut-2-enoyl]oxy-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid
- (22I(2))-22-[[(2Z)-2-Methyl-1-oxo-2-buten-1-yl]oxy]-3-oxoolean-12-en-28-oic acid
- Inchi： 1S/C35H52O5/c1-10-21(2)28(37)40-27-20-30(3,4)19-23-22-11-12-25-32(7)15-14-26(36)31(5,6)24(32)13-16-34(25,9)33(22,8)17-18-35(23,27)29(38)39/h10-11,23-25,27H,12-20H2,1-9H3,(H,38,39)/b21-10-/t23-,24-,25+,27+,32-,33+,34+,35-/m0/s1
- InChI Key： KCLIRHUTOPOHKJ-LSZVMECJSA-N
- SMILES： O(C(/C(=C\C)/C)=O)[C@@H]1CC(C)(C)C[C@@H]2[C@@]1(C(=O)O)CC[C@]1(C)C2=CC[C@@H]2[C@@]3(C)CCC(C(C)(C)[C@@H]3CC[C@]21C)=O

Computed Properties

Exact Mass: 552.38100
Monoisotopic Mass: 552.38147475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 40
Rotatable Bond Count: 4
Complexity: 1190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.7Å²
Surface Charge: 0
Tautomer Count: 2
XLogP3: 7.8

Experimental Properties

Color/Form: Powder
Density: 1.1±0.1 g/cm3
Boiling Point: 626.3±55.0 °C at 760 mmHg
Flash Point: 187.9±25.0 °C
PSA: 80.67000
LogP: 7.92970
Vapor Pressure: 0.0±3.9 mmHg at 25°C

Rehmannic acid Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Rehmannic acid Pricemore >>

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